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For Researchers, Scientists, and Drug Development Professionals

Introduction
[Glu27]-PKC (19-36) is a synthetic peptide that serves as an essential inactive control for its

parent compound, PKC (19-36), a potent pseudosubstrate inhibitor of Protein Kinase C (PKC).

In the field of neuroscience, particularly in the investigation of synaptic plasticity, discerning the

specific role of PKC signaling is paramount. [Glu27]-PKC (19-36) allows researchers to verify

that the observed effects of PKC (19-36) are due to the specific inhibition of PKC and not from

non-specific peptide effects. This document provides detailed application notes and protocols

for the use of [Glu27]-PKC (19-36) in studying two primary forms of synaptic plasticity: Long-

Term Potentiation (LTP) and Long-Term Depression (LTD).
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Parameter Specification Source

Product Name [Glu27]-PKC (19-36)

Sequence RFARKGALEQKNVHEVKN [1]

Molecular Weight 2124.43 g/mol [1]

CAS Number 309247-49-2 [1]

Solubility Soluble to 1 mg/ml in water. [1]

Storage Store at -20°C. [1]

Reconstitution Protocol: For a 1 mM stock solution, dissolve 1 mg of the peptide in 470.7 µL of

sterile, nuclease-free water. Aliquot into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C. For intracellular application via a patch pipette, dilute the stock solution to

the final working concentration in the internal pipette solution.

Application in Long-Term Depression (LTD) Studies
Cerebellar LTD at the parallel fiber to Purkinje cell synapse is a classic model of synaptic

plasticity that is known to be dependent on the activation of PKC. The following protocol,

adapted from studies on cerebellar Purkinje cells, demonstrates the use of [Glu27]-PKC (19-
36) as a negative control.[2][3]

Experimental Protocol: LTD Induction in Cerebellar
Purkinje Cells
1. Slice Preparation:

Prepare parasagittal cerebellar slices (250 µm thick) from C57BL/6 mice (4-6 weeks old) in

ice-cold artificial cerebrospinal fluid (aCSF).[3]

aCSF composition (in mM): 125 NaCl, 2.5 KCl, 1 MgCl2, 2 CaCl2, 1.25 NaH2PO4, 26

NaHCO3, and 10 D-glucose, bubbled with 95% O2/5% CO2.[3]

2. Electrophysiological Recording:
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Perform whole-cell patch-clamp recordings from Purkinje cells.

The internal solution for the patch pipette should contain (in mM): 9 KCl, 10 KOH, 120 K-

gluconate, 3.48 MgCl2, 10 HEPES, 4 NaCl, 4 Na2ATP, 0.4 Na3GTP, and 17.5 sucrose, pH

7.25.[3]

For the experimental group, include 10 µM PKC (19-36) in the internal solution.

For the control group, include 10 µM [Glu27]-PKC (19-36) in the internal solution.[2][3]

3. LTD Induction:

Stimulate parallel fibers and climbing fibers using aCSF-filled electrodes.

Induce LTD using a "LTD-Burst" protocol: 30 pairings of 7 parallel fiber stimuli at 100 Hz

followed by a single climbing fiber stimulus with a 150 ms delay, repeated every 10 seconds.

[3]

4. Data Analysis:

Monitor the excitatory postsynaptic current (EPSC) amplitude evoked by parallel fiber

stimulation before and after the LTD induction protocol.

A significant reduction in EPSC amplitude following the induction protocol indicates

successful LTD.

Expected Results and Data Presentation
The inclusion of [Glu27]-PKC (19-36) in the recording pipette should not prevent the induction

of LTD, whereas the active inhibitor, PKC (19-36), is expected to block it.
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Treatment
Group

N
Synaptic
Plasticity
Outcome

Statistical
Significance
(vs. baseline)

Source

[Glu27]-PKC (19-

36) (10 µM)
7

LTD successfully

induced
p < 0.001 [2]

PKC (19-36) (10

µM)
6

LTD induction

blocked

p = 0.211 (not

significant)
[2]

Signaling Pathway for Cerebellar LTD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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